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Compound of Interest

Compound Name: Gold;mercury

Cat. No.: B15488033

Technical Support Center: Gold-Mercury
Amalgamation

This support center provides researchers, scientists, and professionals with comprehensive
troubleshooting guides and frequently asked questions (FAQs) to address common challenges
encountered during the separation of fine gold particles using mercury amalgamation.

IMPORTANT SAFETY NOTICE

Mercury (Hg) is a highly toxic substance.[1] Exposure to mercury, through inhalation of vapors
or skin contact, can cause severe and long-term health problems, including neurological
damage, kidney damage, and developmental issues.[2][3][4] All experiments involving mercury
must be conducted in a well-ventilated fume hood with appropriate personal protective
equipment (PPE), including gloves, safety goggles, and a lab coat. A mercury spill kit must be
available at all times. The final step of separating gold from amalgam involves heating to
vaporize the mercury, which is extremely hazardous and must be performed using a sealed
retort to capture and condense the mercury vapor.[5][6]

Troubleshooting Guide

This guide addresses specific issues that may arise during gold-mercury amalgamation
experiments.

Q1: Why is my gold recovery rate unexpectedly low, especially with fine particles?
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Al: Low recovery of fine gold is a common challenge and can be attributed to several factors:

Poor Contact: The most frequent cause is inadequate contact between the gold particles and
the mercury.[5] This can happen if gold surfaces are contaminated or if the mercury itself is
"sick" or "floured."

 Particle Size: While amalgamation is used for fine gold, extremely small particles (<0.015
mm) are often lost with the slurry as they may not have sufficient mass to settle and make
contact with the mercury.[7]

o Gold Particle Coating: Fine gold particles can have surface films of oil, grease, or mineral
coatings (e.g., sulfides, arsenides, talc) that prevent mercury from wetting the gold surface.

[7]8]

» "Float Gold": Very fine, flaky gold particles can be carried away by water surface tension and

may not come into contact with the mercury.[8]
Q2: My mercury is breaking up into tiny, gray droplets that won't coalesce. What is happening?
A2: This phenomenon is known as "mercury flouring” or "sickening."[5][6]
o Causes:

o Mechanical Stress: Excessive grinding or agitation, especially in the presence of hard
minerals, can break the mercury into minute droplets.[1][6] This is a major issue in whole-
ore amalgamation where mercury is added directly to grinding mills.

o Chemical Contamination: Certain minerals, particularly sulfides like arsenopyrite and
stibnite, can react with the mercury surface, forming a dull film that prevents the droplets

from recombining.[7]

o Grease and Oil: Organic contaminants from the ore or equipment can coat the mercury,
leading to flouring.[5][7]

e Solution:

o Reduce mechanical agitation to the minimum required for contact.
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o Ensure all equipment is free from grease.

o If sulfides are present, they may need to be removed through a pre-concentration step

before amalgamation.

o "Cleaning" the mercury may be necessary. Squeezing it through a wet chamois can help

remove some impurities.[5]
Q3: The mercury appears dull and is not effectively capturing gold. How can | fix this?
A3: This is another symptom of "sick" mercury, where the surface is contaminated or oxidized.

o Causes: The surface of mercury can become contaminated by base metals, sulfides, or
other reactive substances in the ore.[7] This reduces the mercury's ability to "wet" and

amalgamate with gold.
e Solution: The mercury may need to be "activated" or cleaned.

o Nitric Acid Cleaning (Use with extreme caution): A dilute nitric acid wash can be used to
clean small amounts of mercury. Gold is not soluble in nitric acid, but mercury and many
contaminants are.[5] This must be done in a fume hood with appropriate acid-resistant
PPE.

o Activation: Pure mercury is not always the most effective at wetting gold. Adding a very
small amount of gold or silver to the mercury can reduce its surface tension and improve

its wetting ability.[7]
Frequently Asked Questions (FAQs)
Q1: What are the key factors influencing the efficiency of gold amalgamation?
Al: Several factors critically impact the success of the amalgamation process:

o Gold Particle Characteristics: The size, shape, and surface condition of the gold are
paramount. Gold particles between 0.2-0.3 mm are generally ideal.[7] Clean, liberated gold

surfaces are required for effective amalgamation.[9]
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e Mercury Quality: The purity and surface condition of the mercury are crucial. Contaminated
or "sick" mercury has a significantly reduced ability to capture gold.[7]

o Temperature: The ideal temperature is generally above 15°C.[7] Low temperatures increase
mercury's viscosity, hindering amalgamation. High temperatures increase fluidity, which can
lead to mercury losses.[7]

o Slurry Concentration: The ratio of solids to water can affect the contact probability between
gold and mercury.

o Contact Time and Method: Sufficient time and an effective method (e.g., amalgamated
plates, barrel amalgamation) are needed to ensure all free gold particles contact the
mercury.[10]

Q2: What is the difference between internal and external amalgamation?

A2: The terms refer to where the amalgamation process occurs relative to the ore grinding
circuit.

 Internal Amalgamation: Mercury is added directly into the grinding equipment (e.g., a ball
mill).[11] This method is generally considered poor practice because it causes severe
mercury flouring, leading to high mercury losses and environmental contamination.[1][6]

o External Amalgamation: The ore is first ground and then passed as a slurry over a surface
coated with mercury, such as copper plates.[12] This method is more controlled and results
in lower mercury losses compared to internal amalgamation.

Q3: How is the gold ultimately separated from the mercury amalgam?

A3: The gold-mercury amalgam, which has a putty-like consistency, is first collected. It may be
squeezed in a chamois or cloth to remove excess, un-amalgamated mercury. The remaining
solid amalgam is then heated in a sealed vessel called a retort.[5] The mercury has a much
lower boiling point (356.7°C) than gold (2856°C). Heating the amalgam vaporizes the mercury,
which is then passed through a condenser tube and collected as liquid mercury for reuse. The
gold is left behind as a porous solid, often called sponge gold.[11] This is the most hazardous
step of the process and must never be done in an open system due to the high toxicity of
mercury vapor.
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Quantitative Data Summary

The following tables summarize key quantitative parameters cited in the literature for gold-
mercury amalgamation. These values are often derived from mining contexts but provide a
useful baseline for experimental design.

Table 1: Key Operating Parameters

Optimall/Typical
Parameter Notes Source(s)
Range

Particles below
] ] 0.015 mm are
Gold Particle Size 0.015 mm - 0.3 mm . [7]
prone to loss in the

slurry.

] Lower temperatures
Operating

>15°C increase mercury [7]
Temperature ] ]
viscosity.
For concentrate
amalgamation. Whole-
) 1:1t01.3:1 ore amalgamation
Mercury-to-Gold Ratio ) [6]
(Concentrate) uses much higher,

wasteful ratios (e.g.,
4:1 to 20:1).

| Mercury Consumption | 3 - 8 g / ton of ore | Varies significantly with the process and ore type.

711

Table 2: Gold Recovery and Mercury Loss Rates
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Typical Gold Typical
Process Type Notes Source(s)
Recovery Mercury Loss
Inefficient and
. highly
Whole-Ore ~30% (or High (e.g., 42% .
_ polluting due [6]1[13]
Amalgamation lower) lost)
to mercury
flouring.
Concentrating
the ore first
Up to 95% (with dramatically
Concentrate o Low (can be )
) efficient ) improves [6][14]
Amalgamation ) <5% with retort) o
concentration) efficiency and

reduces mercury

use.

| Amalgam Retorting | >95% (Mercury Recovery) | 2% - 6% (Mercury Loss) | Efficiency

depends on retort seal and condensation efficiency. Increasing retort time can improve

recovery. |[1] |

Experimental Protocols

The following is a generalized protocol for a lab-scale external amalgamation experiment.

Objective: To determine the recovery of free gold from a fine-grained ore concentrate using a

stationary amalgamated plate.

Materials:

Clean, high-purity mercury.

A clean copper plate.

Dilute nitric acid (for cleaning).

Ore concentrate, ground to a desired particle size (e.g., 80% passing 150 um).
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Sodium hydroxide or other pH modifier.

Deionized water.

Slurry mixing apparatus (e.g., beaker with magnetic stirrer or overhead stirrer).

Wash bottles, squeegee, collection pans.

A sealed retort for final mercury separation.
Procedure:
o Plate Preparation (Activation):

o In a fume hood, thoroughly clean the copper plate with a brush and detergent to remove
any grease or oil.

o Briefly wash the plate surface with dilute nitric acid to etch and clean the copper. Rinse
immediately and thoroughly with deionized water. The surface should be bright.

o Apply a small amount of mercury to the clean, wet surface. Gently rub it across the plate
until the entire surface is coated with a thin, silvery film of amalgam. The mercury should
adhere smoothly. If it beads up, the plate is not clean enough.

e Slurry Preparation:
o Weigh a representative sample of the ore concentrate (e.g., 100 g).

o Create a slurry by mixing the concentrate with water to a desired density (e.g., 25% solids
by weight).

o Adjust the pH of the slurry if necessary. A slightly basic pH can sometimes help depress
sulfide minerals and prevent mercury sickening.

e Amalgamation:

o Set the amalgamated plate at a slight angle (e.g., 10-15 degrees).
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o Pour the prepared slurry slowly and evenly across the top of the plate. Use a wash bottle
to rinse all solids onto the plate.

o The free gold particles should make contact with the mercury film and become trapped.
The non-metallic gangue material will wash off the plate and be collected as tailings in a
pan at the bottom.

o Collect the tailings for analysis to determine gold loss.

e Amalgam Collection (Clean-up):

o After processing the entire sample, gently rinse the plate with clean water to remove any
remaining gangue.

o Using a soft rubber or plastic squeegee, carefully scrape the gold-mercury amalgam from
the plate into a clean collection vessel. The amalgam will be a pasty solid.

e Mercury Separation (Retorting):

o CRITICAL STEP: Place the collected amalgam into a laboratory retort.

o

Securely seal the retort and ensure the condensation tube is properly placed to collect the
recovered mercury.

o

Slowly heat the retort according to its operating instructions. The mercury will vaporize,
pass into the condenser, and be collected as liquid.

o

Allow the system to cool completely before opening.

[¢]

The remaining solid in the retort is the recovered gold.

e Analysis:

o Weigh the recovered gold.

o Assay the original concentrate sample and the collected tailings for gold content to
calculate the recovery rate.
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Visualizations

Below are diagrams illustrating key workflows and relationships in the gold amalgamation
process.
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Caption: Recommended workflow for gold recovery using concentrate amalgamation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 11/11 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15488033?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15488033?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

